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Compound of Interest

Compound Name: Tiviciclovir (hydrochloride)

Cat. No.: B12378268

Get Quote

Executive Summary
Tiviciclovir hydrochloride (Code: AM188 HCl) is an acyclic guanosine analogue antiviral agent

specifically designed to inhibit Hepatitis B Virus (HBV) polymerase.[1] Structurally, it represents

the carbocyclic analogue of Ganciclovir, featuring a 3-hydroxy-2-(hydroxymethyl)propyl side

chain attached to the N9 position of the guanine base.[1]

This guide details the technical workflow for the chemical synthesis and purification of

Tiviciclovir hydrochloride. Unlike its prodrug Detiviciclovir (AM365), Tiviciclovir is the active

metabolite and requires high-stringency purification to remove regioisomeric impurities (N7-

alkylated byproducts) and process-related contaminants.[1]

Chemical Identity & Retrosynthetic Analysis[1][2]
Chemical Structure[1]

IUPAC Name: 2-amino-9-[3-hydroxy-2-(hydroxymethyl)propyl]-1H-purin-6-one

hydrochloride[1]

CAS Number: 103024-93-7 (Free base)[1]
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Molecular Formula: C9H13N5O3[1] · HCl

Key Structural Feature: The "carba" side chain (propyl backbone) distinguishes it from

Ganciclovir (ether backbone) and Penciclovir (butyl backbone).[1]

Retrosynthetic Logic
The synthesis is designed to maximize N9-regioselectivity and yield.[1]

Target Molecule: Tiviciclovir HCl.[1][2]

Disconnection: N9-C1' bond.

Synthons:

Nucleobase: 2-Amino-6-chloropurine (Preferred over guanine to improve solubility and

regioselectivity).[1]

Electrophile: 2-(Acetoxymethyl)-3-acetoxypropyl bromide (Protected side chain).[1]
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Figure 1: Retrosynthetic analysis of Tiviciclovir.[1]
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Synthesis Protocol
Step 1: N-Alkylation (Coupling)
This step couples the purine base with the protected side chain.[1] The use of 2-amino-6-

chloropurine instead of guanine prevents the formation of N7/N9 mixtures to a significant

degree, although N7 isomers must still be monitored.[1]

Reagents: 2-Amino-6-chloropurine, K2CO3 (Base), DMF (Solvent), 2-(Acetoxymethyl)-3-

acetoxypropyl bromide.[1]

Mechanism: SN2 Nucleophilic Substitution.[1]

Protocol:

Charge a reactor with DMF (10 vol) and 2-Amino-6-chloropurine (1.0 eq).

Add K2CO3 (1.5 eq) and stir at room temperature for 30 minutes to activate the N9 position.

Add 2-(Acetoxymethyl)-3-acetoxypropyl bromide (1.1 eq) dropwise.[1]

Heat the mixture to 80°C and maintain for 6–8 hours.

Control Point: Monitor by HPLC for consumption of the purine base.[1][3][4]

Cool to room temperature and filter off inorganic salts (KCl, excess K2CO3).

Concentrate the filtrate under reduced pressure to obtain the crude N9-alkylated

intermediate (2-amino-6-chloro-9-[3-acetoxy-2-(acetoxymethyl)propyl]purine).[1]

Step 2: Hydrolysis and Deprotection
This step simultaneously converts the 6-chloro group to a 6-keto group (guanine functionality)

and removes the acetyl protecting groups from the side chain.[1]

Reagents: 2N Hydrochloric Acid (HCl).[1]

Conditions: Reflux.[1][5]
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Protocol:

Suspend the crude intermediate from Step 1 in 2N HCl (15 vol).

Heat to reflux (approx. 100°C) for 4–6 hours.

Chemistry: The acid catalyzes the hydrolysis of the chloropurine to guanine and the

deacetylation of the diol side chain.

Cool the reaction mixture to room temperature.

Neutralize carefully with NaOH or NH4OH to pH 6–7 to precipitate the free base (Tiviciclovir

Crude).[1]

Filter the solid and wash with cold water.[1]

Step 3: Hydrochloride Salt Formation
To ensure stability and bioavailability, the free base is converted to the hydrochloride salt.

Protocol:

Suspend Tiviciclovir Free Base in Ethanol (10 vol).

Heat to 60°C.

Add Conc. HCl (1.1 eq) dropwise.[1] The solid will dissolve, followed by the precipitation of

the salt.[6]

Cool slowly to 0–5°C to maximize crystallization.

Filter the white crystalline solid.[1]

Purification Strategy
Purification is critical to remove the N7-isomer (regioisomer) and unreacted guanine

derivatives.[1]
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Purification Logic Flow

Crude Tiviciclovir HCl Dissolution
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Figure 2: Purification workflow for Tiviciclovir HCl.[1]

Detailed Recrystallization Protocol
Dissolution: Suspend crude Tiviciclovir HCl in Deionized Water (5 vol) and heat to 65–70°C.

Ensure complete dissolution.

Decolorization: Add Activated Carbon (5% w/w) and stir for 30 minutes at 65°C.

Filtration: Filter hot through a Celite pad to remove carbon and particulate matter.[1]

Precipitation:

Slowly add Ethanol (10 vol) to the hot aqueous solution as an antisolvent.[1]

Note: The slow addition prevents the entrapment of impurities.

Cooling: Cool the mixture linearly to 5°C over 4 hours.

Isolation: Filter the crystals and wash with cold Ethanol.

Drying: Dry in a vacuum oven at 50°C for 12 hours.

Analytical Specifications (QC)
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Parameter Specification Method

Appearance
White to off-white crystalline

powder
Visual

Identification Matches Reference Standard IR / HPLC

Assay (HPLC) ≥ 98.5% HPLC (C18 Column)

Related Substances Total Impurities ≤ 1.0% HPLC

Water Content ≤ 1.0% (Anhydrous form) Karl Fischer

Residual Solvents Ethanol < 5000 ppm GC-HS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://drugs.ncats.io/substance/088W05943X
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20090114/patents/EP2014660NWA2/document.pdf
https://pdf.benchchem.com/174/Technical_Support_Center_Valacyclovir_Hydrochloride_Synthesis.pdf
https://www.benchchem.com/product/b12378268/docs#technical-guide-synthesis-and-purification-of-tiviciclovir-hydrochloride
https://www.benchchem.com/product/b12378268/docs#technical-guide-synthesis-and-purification-of-tiviciclovir-hydrochloride
https://www.benchchem.com/product/b12378268/docs#technical-guide-synthesis-and-purification-of-tiviciclovir-hydrochloride
https://www.benchchem.com/product/b12378268/docs#technical-guide-synthesis-and-purification-of-tiviciclovir-hydrochloride
https://www.benchchem.com/product/b12378268?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

